molecular formula C25H18ClNO6S B301240 4-[(4-{[3-(4-Chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)methyl]benzoic acid

4-[(4-{[3-(4-Chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)methyl]benzoic acid

Cat. No. B301240
M. Wt: 495.9 g/mol
InChI Key: VAMRDZOYOBGLCL-XKZIYDEJSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[(4-{[3-(4-Chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)methyl]benzoic acid is a chemical compound that has been studied for its potential applications in scientific research.

Scientific Research Applications

4-[(4-{[3-(4-Chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)methyl]benzoic acid has been studied for its potential applications in scientific research. It has been shown to have anti-inflammatory and anti-cancer properties. It has also been studied for its potential use in treating diabetes and other metabolic disorders.

Mechanism of Action

The mechanism of action of 4-[(4-{[3-(4-Chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)methyl]benzoic acid is not fully understood. It is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and cancer growth.
Biochemical and Physiological Effects:
Studies have shown that 4-[(4-{[3-(4-Chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)methyl]benzoic acid has several biochemical and physiological effects. It has been shown to reduce inflammation and cancer growth in animal models. It has also been shown to improve insulin sensitivity and glucose metabolism in diabetic animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(4-{[3-(4-Chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)methyl]benzoic acid in lab experiments is its potential for anti-inflammatory and anti-cancer research. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are several future directions for research on 4-[(4-{[3-(4-Chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)methyl]benzoic acid. One area of research could be to further investigate its mechanism of action and identify specific targets for its activity. Another area of research could be to study its potential use in combination with other drugs for the treatment of cancer and other diseases. Additionally, further studies could be conducted to explore its potential use in treating metabolic disorders such as diabetes.

Synthesis Methods

The synthesis of 4-[(4-{[3-(4-Chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)methyl]benzoic acid involves several steps. The starting materials are 4-chlorophenyl isothiocyanate and 4-methoxyphenol. These are reacted with 2,4-thiazolidinedione to form the intermediate compound. This is then reacted with 4-carboxybenzaldehyde to produce the final product.

properties

Product Name

4-[(4-{[3-(4-Chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)methyl]benzoic acid

Molecular Formula

C25H18ClNO6S

Molecular Weight

495.9 g/mol

IUPAC Name

4-[[4-[(Z)-[3-(4-chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]-2-methoxyphenoxy]methyl]benzoic acid

InChI

InChI=1S/C25H18ClNO6S/c1-32-21-12-16(4-11-20(21)33-14-15-2-5-17(6-3-15)24(29)30)13-22-23(28)27(25(31)34-22)19-9-7-18(26)8-10-19/h2-13H,14H2,1H3,(H,29,30)/b22-13-

InChI Key

VAMRDZOYOBGLCL-XKZIYDEJSA-N

Isomeric SMILES

COC1=C(C=CC(=C1)/C=C\2/C(=O)N(C(=O)S2)C3=CC=C(C=C3)Cl)OCC4=CC=C(C=C4)C(=O)O

SMILES

COC1=C(C=CC(=C1)C=C2C(=O)N(C(=O)S2)C3=CC=C(C=C3)Cl)OCC4=CC=C(C=C4)C(=O)O

Canonical SMILES

COC1=C(C=CC(=C1)C=C2C(=O)N(C(=O)S2)C3=CC=C(C=C3)Cl)OCC4=CC=C(C=C4)C(=O)O

Origin of Product

United States

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